1-(3-(1-Isocyanatoethyl)phenyl) ethanone

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1-[3-(1-isocyanatoethyl)phenyl]ethanone
• InChI: InChI=1S/C11H11NO2/c1-8(12-7-13)10-4-3-5-11(6-10)9(2)14/h3-6,8H,1-2H3
• InChI Key: RATCTJIWZQBHHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)C(=O)C)N=C=O

Description

1-(3-(1-Isocyanatoethyl)phenyl) ethanone is a specialized aromatic ketone derivative functionalized with an isocyanate group. It is synthesized via the Curtius rearrangement of acyl azide precursors under reflux conditions in benzene, achieving quantitative yields . This compound serves as a critical intermediate in medicinal chemistry, particularly for synthesizing urea derivatives such as 1-(1-(3-acetylphenyl)ethyl)-3-(4-chlorophenyl)urea (compound 17), which exhibit inhibitory activity against Cryptosporidium parvum inosine 5′-monophosphate dehydrogenase (IMPDH) . Its structural uniqueness lies in the combination of a reactive isocyanate group and a ketone moiety, enabling diverse reactivity in cross-coupling and condensation reactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares 1-(3-(1-Isocyanatoethyl)phenyl) ethanone with structurally analogous ethanone derivatives, focusing on substituent effects and functional groups:

Compound Name	Substituent(s)	Key Functional Groups	Key Properties/Applications	Source References
1-(3-(1-Isocyanatoethyl)phenyl) ethanone	3-(1-Isocyanatoethyl)phenyl	Isocyanate, ketone	Urea synthesis, IMPDH inhibition
1-(3-Hydroxyphenyl) ethanone	3-Hydroxyphenyl	Hydroxyl, ketone	Antioxidant precursor, boiling point: 426.2 K
1-(3-Nitrophenyl) ethanone	3-Nitrophenyl	Nitro, ketone	High thermal stability (Tboil: 440.2 K)
1-(3-Fluorophenyl) ethanone	3-Fluorophenyl	Fluoro, ketone	Enhanced lipophilicity, drug design
1-(3-Chlorophenyl) ethanone	3-Chlorophenyl	Chloro, ketone	Insecticidal activity (e.g., ZJ1-15)
1-(3-(Benzylideneamino)phenyl) ethanone	3-(Arylideneamino)phenyl	Imine, ketone	Antifungal (ED50: 8–40 μg/mL)

Notes:

• Electron-withdrawing groups (e.g., nitro, fluoro) increase thermal stability and reactivity in electrophilic substitutions .
• Hydroxyl groups enhance solubility in polar solvents but reduce thermal stability compared to halogenated analogs .
• Isocyanate groups enable nucleophilic additions (e.g., with amines) to form ureas, a feature absent in hydroxyl or nitro analogs .

Physicochemical Properties

Property	1-(3-(1-Isocyanatoethyl)phenyl) ethanone	1-(3-Nitrophenyl) ethanone	1-(3-Hydroxyphenyl) ethanone
Boiling Point (K)	Not reported	440.20	426.20
Solubility in Polar Solvents	Moderate (benzene)	Low	High
Thermal Stability	High (stable under reflux)	Very high	Moderate
Reactivity with Amines	High (forms ureas)	Low	Low

Sources: